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Compound of Interest

Compound Name: 6-Methyl-4-chromanone

Cat. No.: B1361120

Abstract: This document provides a comprehensive technical overview of 6-Methyl-4-
chromanone, a heterocyclic compound of significant interest in medicinal chemistry and drug
development. We detail its chemical and physical properties, including its formal IUPAC
nomenclature, and present a common synthetic pathway. The primary focus is on its role as a
key synthetic intermediate for developing therapeutic agents, particularly as a precursor for 3-
secretase (BACEL) inhibitors in Alzheimer's disease research and its potential in antidiabetic
applications. Detailed experimental protocols for its synthesis and a relevant biological assay
are provided, supplemented by visualizations of chemical and biological pathways to support
researchers and scientists in the field.

Chemical and Physical Properties

6-Methyl-4-chromanone, also known by its IUPAC name 6-methyl-2,3-dihydrochromen-4-one,
is a derivative of chromanone, a core structure found in many biologically active compounds.[1]
[2] Its physical and chemical characteristics are fundamental to its application as a synthetic
building block.

Table 1. Physicochemical Properties of 6-Methyl-4-chromanone
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Property Value Source
6-methyl-2,3-

IUPAC Name . [1]
dihydrochromen-4-one

CAS Number 39513-75-2 [1]

Molecular Formula C10H1002 [1]

Molecular Weight 162.19 g/mol [1]
Colorless liquid to low melting

Appearance ] [3]
solid

Melting Point 31-35°C [3]

Boiling Point 141-143 °C at 13.5 mmHg [4]

Density 1.071 g/mL at 25 °C [3]

| InChl Key | RIHXEPLSJAVTFW-UHFFFAOYSA-N [[1] |

Synthesis and Spectroscopic Data

The chroman-4-one scaffold is a valuable framework in organic synthesis.[2] A prevalent and

efficient method for synthesizing 4-chromanones involves a two-step process starting from a

substituted phenol. This involves a Michael addition to an acrylonitrile, followed by an acid-

catalyzed intramolecular Friedel-Crafts acylation (cyclization).[5]
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Starting Materials
Michael Addition
p-Cresol (Base Catalysy Intermediate Final Product
Intramolecular Cyclization
| 3-(4-methylphenoxy)propanenitrile (TFOH/TFA or PPA)
Acrylonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

